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Compound of Interest

Compound Name: 2,4-Dimethylheptan-4-ol

Cat. No.: B092151 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

2,4-Dimethylheptan-4-ol is a tertiary alcohol with potential applications in various fields of

chemical synthesis, including as an intermediate in the development of novel pharmaceutical

compounds and as a component in fragrance formulations. The synthesis of this molecule on a

laboratory scale is typically achieved via a Grignard reaction, a robust and well-established

method for forming carbon-carbon bonds.[1][2] This application note provides a detailed

protocol for the scale-up synthesis of 2,4-Dimethylheptan-4-ol, focusing on safety, efficiency,

and purity. The protocol described herein utilizes the reaction of a propylmagnesium halide

Grignard reagent with 4-methyl-2-pentanone.

Physicochemical Properties of 2,4-Dimethylheptan-4-ol

A summary of the key physicochemical properties of the target compound is presented in Table

1.
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Property Value

Molecular Formula C9H20O

Molecular Weight 144.25 g/mol [3][4][5][6]

CAS Number 19549-77-0[3]

Boiling Point 176.6°C at 760 mmHg[7]

Density 0.824 g/cm³[7]

Flash Point 70°C[7]

Refractive Index 1.4280[7]

Solubility
Insoluble in water; soluble in ethanol and ether.

[8]

Safety Precautions

The scale-up of Grignard reactions presents significant safety challenges that must be

addressed through careful planning and execution.[9][10]

Pyrophoric and Air/Moisture Sensitivity: Grignard reagents can ignite spontaneously on

contact with air or moisture.[11][12] All operations must be conducted under a dry, inert

atmosphere (e.g., nitrogen or argon) using anhydrous solvents and flame-dried glassware.

[11][13]

Flammability: The ethereal solvents typically used in Grignard reactions, such as diethyl

ether and tetrahydrofuran (THF), are highly flammable.[13] All ignition sources must be

eliminated from the work area.

Exothermic Reaction: The formation of the Grignard reagent and its subsequent reaction with

the ketone are highly exothermic, posing a risk of a runaway reaction if not properly

controlled.[10][13] The addition of reagents must be slow and controlled, with adequate

cooling capacity readily available.[9]

Personal Protective Equipment (PPE): Appropriate PPE, including flame-resistant lab coats,

safety goggles, a face shield, and gloves resistant to the chemicals being used, must be
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worn at all times.[9][11]

Engineering Controls: The entire synthesis should be performed in a chemical fume hood

with the sash at the lowest practical height. A blast shield may also be appropriate for large-

scale reactions.[9]

Emergency Preparedness: A Class D fire extinguisher for combustible metals and a dry

powder (ABC) extinguisher should be readily accessible. Do not use water or carbon dioxide

extinguishers on a Grignard reagent fire.[11] An emergency plan should be in place for

handling spills and fires.

A detailed hazard analysis and mitigation strategy is summarized in Table 2.

Hazard Description Mitigation Measures

Pyrophoricity
Grignard reagent can ignite on

contact with air/moisture.

Work under an inert

atmosphere (N2 or Ar); use

anhydrous solvents and flame-

dried glassware.[11][13]

Flammability
Solvents (e.g., THF) are highly

flammable.

Eliminate all ignition sources;

work in a well-ventilated fume

hood.

Runaway Reaction
Highly exothermic reaction can

lead to loss of control.

Slow, controlled addition of

reagents; use a cooling bath;

monitor reaction temperature

closely.[9][10]

Corrosivity
Grignard reagents are

corrosive.

Wear appropriate gloves, eye

protection, and lab coat.

Spills
Potential for hazardous

material release.

Conduct the reaction in a

secondary container; have spill

control materials (e.g., dry

sand) readily available.[11]
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This protocol describes the synthesis of 2,4-Dimethylheptan-4-ol starting from 1-

bromopropane and 4-methyl-2-pentanone.

Materials and Equipment:

10 L three-necked, round-bottom flask

Mechanical stirrer

Reflux condenser

5 L pressure-equalizing dropping funnel

Heating mantle with temperature controller

Large cooling bath (ice-water or dry ice-acetone)

Inert gas (N2 or Ar) supply with bubbler

Cannula for liquid transfer

Magnesium turnings

1-Bromopropane

Anhydrous tetrahydrofuran (THF)

4-Methyl-2-pentanone

Saturated aqueous ammonium chloride (NH4Cl) solution

Saturated aqueous sodium chloride (brine) solution

Anhydrous magnesium sulfate (MgSO4)

Rotary evaporator

Vacuum distillation apparatus
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Reaction Workflow Diagram

Preparation

Grignard Formation

C-C Bond Formation

Workup and Purification

Flame-dry glassware under vacuum

Assemble reaction setup under inert atmosphere (N2/Ar)

Charge flask with Mg turnings

Add anhydrous THF to flask

Slowly add 1-bromopropane in THF via dropping funnel

Maintain gentle reflux to sustain reaction

Cool to 0°C after formation is complete

Slowly add 4-methyl-2-pentanone in THF

Maintain temperature below 10°C

Stir at room temperature to complete reaction

Quench reaction with sat. aq. NH4Cl

Separate organic layer

Wash with brine

Dry over MgSO4

Concentrate under reduced pressure

Purify by vacuum distillation

End Product
(2,4-Dimethylheptan-4-ol)

Start
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Caption: Experimental workflow for the scale-up synthesis of 2,4-Dimethylheptan-4-ol.

Procedure:

Apparatus Setup:

Flame-dry a 10 L three-necked round-bottom flask equipped with a mechanical stirrer, a 5

L pressure-equalizing dropping funnel, and a reflux condenser.

Assemble the apparatus while hot under a stream of dry nitrogen or argon. Fit the top of

the condenser with an inert gas inlet connected to a bubbler.

Place the flask in a heating mantle, which is itself placed on a lab jack to allow for rapid

removal of heat if necessary.

Grignard Reagent Formation:

To the cooled flask, add magnesium turnings (e.g., 121.5 g, 5.0 mol).

Add anhydrous THF (1.5 L) to the flask.

In the dropping funnel, prepare a solution of 1-bromopropane (e.g., 615 g, 5.0 mol) in

anhydrous THF (2.5 L).

Add a small portion (approx. 100 mL) of the 1-bromopropane solution to the magnesium

suspension. The reaction should initiate, as evidenced by gentle bubbling and a slight

increase in temperature. If the reaction does not start, gentle warming or the addition of a

small crystal of iodine may be required to activate the magnesium.

Once the reaction has initiated, add the remaining 1-bromopropane solution dropwise at a

rate that maintains a gentle reflux.

After the addition is complete, continue to stir the mixture at room temperature for an

additional 1-2 hours to ensure complete formation of the Grignard reagent. The solution

should appear as a grayish, cloudy mixture.

Reaction with Ketone:
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Cool the Grignard reagent solution to 0°C using an ice-water bath.

Prepare a solution of 4-methyl-2-pentanone (e.g., 450 g, 4.5 mol) in anhydrous THF (1.0

L) and place it in the dropping funnel.

Add the 4-methyl-2-pentanone solution dropwise to the stirred Grignard reagent,

maintaining the internal temperature below 10°C. This addition is highly exothermic and

requires careful monitoring.

Once the addition is complete, remove the cooling bath and allow the reaction mixture to

warm to room temperature. Stir for an additional 2-3 hours to ensure the reaction goes to

completion.

Workup and Purification:

Cool the reaction mixture again to 0°C.

Slowly and carefully quench the reaction by the dropwise addition of saturated aqueous

ammonium chloride solution (approx. 2.0 L). This will hydrolyze the magnesium alkoxide

and neutralize any unreacted Grignard reagent.

Once the quenching is complete and two distinct layers have formed, transfer the mixture

to a large separatory funnel.

Separate the organic layer. Extract the aqueous layer with diethyl ether or ethyl acetate (2

x 500 mL) to recover any dissolved product.

Combine all organic layers and wash with saturated aqueous sodium chloride (brine)

solution (1 L).

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the

solvent using a rotary evaporator.

Purify the crude product by vacuum distillation to yield pure 2,4-Dimethylheptan-4-ol.

Expected Results and Data
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The following table summarizes representative data for a successful scale-up synthesis of 2,4-
Dimethylheptan-4-ol. Actual results may vary depending on the specific reaction conditions

and scale.

Parameter Example Value

Starting Material (4-Methyl-2-pentanone) 4.5 mol

Grignard Reagent (Propylmagnesium bromide) 5.0 mol (1.1 equivalents)

Crude Product Weight ~600 g

Purified Product Weight (after distillation) ~520 g

Yield ~80%

Purity (by GC analysis) >98%

Appearance Colorless liquid

Characterization

The identity and purity of the final product should be confirmed by standard analytical

techniques such as Gas Chromatography-Mass Spectrometry (GC-MS), Nuclear Magnetic

Resonance (NMR) spectroscopy, and Infrared (IR) spectroscopy.

Signaling Pathway Diagram (Logical Relationship)

The logical relationship for the synthesis can be visualized as a sequence of transformations.
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Reactants

Intermediates Product
1-Bromopropane

Propylmagnesium Bromide
(Grignard Reagent)

+ THF

Magnesium + THF

4-Methyl-2-pentanone

Magnesium Alkoxide Adduct

Nucleophilic Addition

Nucleophilic Addition 2,4-Dimethylheptan-4-ol+ H3O+ Workup

Click to download full resolution via product page

Caption: Synthetic pathway for 2,4-Dimethylheptan-4-ol via Grignard reaction.

Conclusion

This application note provides a comprehensive and detailed protocol for the scale-up

synthesis of 2,4-Dimethylheptan-4-ol. By adhering to the stringent safety precautions and

meticulously following the experimental procedure, researchers can safely and efficiently

produce this tertiary alcohol in larger quantities. The successful implementation of this protocol

will facilitate further research and development in areas where 2,4-Dimethylheptan-4-ol
serves as a key building block.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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